Cas no 1019457-96-5 ((1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine)

• Product Name: (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine
• CAS No: 1019457-96-5
• MF: C₁₃H₁₈ClFN₂
• MW: 256.7468
• CID: 5069881
• Update Time: 2025-06-08

(1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-chloro-4-fluorobenzyl)piperidin-3-yl)methanamine
• [1-[(2-chloro-4-fluorophenyl)methyl]piperidin-3-yl]methanamine
• (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine

• Inchi： 1S/C13H18ClFN2/c14-13-6-12(15)4-3-11(13)9-17-5-1-2-10(7-16)8-17/h3-4,6,10H,1-2,5,7-9,16H2
• InChI Key： RSEZOEOSDRNJIW-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])[H])C1([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3

Additional information on (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine

Introduction to (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine (CAS No. 1019457-96-5)

The compound (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine, identified by the CAS number 1019457-96-5, is a structurally complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique chemical properties and its potential applications in drug development. The molecule consists of a piperidine ring, which is a six-membered cyclic amine, substituted with a benzyl group that contains both chlorine and fluorine atoms at specific positions. The presence of these halogen atoms introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of bioactive molecules. The piperidine moiety is known for its ability to form hydrogen bonds, which can enhance the binding affinity of the compound to target proteins. Additionally, the substitution patterns on the benzene ring, such as the chlorine and fluorine atoms, can modulate the lipophilicity and solubility of the molecule, making it more suitable for biological systems.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit various enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that analogs of this compound can act as inhibitors of kinase enzymes, which are critical in cell signaling pathways. The substitution pattern on the benzene ring plays a crucial role in determining the selectivity and potency of these inhibitors.

The synthesis of (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent introduction of the benzyl group with precise regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it an attractive candidate for drug development. Its lipophilicity, determined by the presence of halogen atoms and aromatic rings, allows for good absorption across biological membranes. Furthermore, preliminary studies suggest that it has moderate stability in vitro, which is essential for maintaining therapeutic concentrations in vivo.

Another area where this compound has shown potential is in its ability to modulate ion channels. Ion channels are critical for various physiological processes, and their dysregulation is associated with numerous diseases. By targeting these channels, compounds like (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine could offer new therapeutic avenues for conditions such as epilepsy, pain, and cardiovascular disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed key interactions between the piperidine ring and amino acid residues in target proteins. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine (CAS No. 1019457-96-5) represents a compelling example of how structural complexity can be harnessed to create bioactive molecules with therapeutic potential. Its unique chemical features, combined with advancements in synthetic methods and computational modeling, position it as a promising candidate in drug discovery pipelines.